1-Fluoroethylbenzene

• CAS RN: 7100-97-2
• Molecular Formula: C8H9F
• Molecular Weight: 124.15 g/mol
• IUPAC Name: 1-fluoroethylbenzene
• InChI: InChI=1S/C8H9F/c1-7(9)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key: SRBHAKGUAAXXEX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)F

Description

1-Fluoroethylbenzene is a useful research compound. Its molecular formula is C8H9F and its molecular weight is 124.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a protective gas atmosphere 0.83 g (6.8 mmol) of 1-phenylethanol is added dropwise in the course of 5 min to a solution of 2.32 g (7.56 mmol) of i-Prop2N═CHF+HF2−.HNEt3+.HF2− in 10 ml of CH2Cl2 in a polyethylene container. The mixture is stirred for several hours at 20° C. and the conversion rate is analysed by 19F-NMR (reference: PhCF3). After 2.5 h, 81% of 1-fluoroethylbenzene is obtained, and after a stirring time of 24 h, 96% of product is obtained.